1-cyano-N-phenyl-1,2,3,4-tetrahydroisoquinoline

• CAS RN: 55662-89-0
• Molecular Formula: C16H14N2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 2-phenyl-3,4-dihydro-1H-isoquinoline-1-carbonitrile
• InChI: InChI=1S/C16H14N2/c17-12-16-15-9-5-4-6-13(15)10-11-18(16)14-7-2-1-3-8-14/h1-9,16H,10-11H2
• InChI Key: JFDUBCIPPATLNR-UHFFFAOYSA-N
• SMILES: C1CN(C(C2=CC=CC=C21)C#N)C3=CC=CC=C3

Description

1-cyano-N-phenyl-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C16H14N2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

N-phenyl-1,2,3,4-tetrahydroisoquinoline (1 mmol), RuCl3-nH2O (0.05 mmol) and sodium cyanide (1.2 mmol) were charged into a 25-ml side-arm flask, the interior of the reacting container was replaced by oxygen, and an oxygen balloon was attached to supply oxygen at 1 atm. Then, 1.7 ml of a mixed solvent of methanol-acetic acid (volume ratio 3/1) was added thereto at room temperature. Reaction was effected by stirring the mixed liquid at 60° C. for 4 hours. After the reaction mixture liquid was made alkaline with the addition of saturated sodium bicarbonate aqueous solution, the mixture was extracted with 10 ml ethyl acetate once and with 5 ml ethyl acetate twice. The extracted liquid thus obtained was washed with saturated saline solution, and dried over sodium sulfate, thereby obtaining an ethyl acetate solution of 1-cyano-N-phenyl-1,2,3,4-tetrahydroisoquinoline. After this solution was concentrated under reduced pressure, the mixture was analyzed by a 1H NMR internal standard method, which revealed the conversion rate of N-phenyl-1,2,3,4-tetrahydroisoquinoline being 91% with a yield of 1-cyano-N-phenyl-1,2,3,4-tetrahydroisoquinoline being 79% (vs. N-phenyl-1,2,3,4-tetrahydroisoquinoline). By using silica gel chromatography, 1-cyano-N-phenyl-1,2,3,4-tetrahydroisoquinoline was isolated at a yield of 76%.